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D-myo-Inositol-1,4,5-triphosphate
Compound Name: o
trisodium
CAS No.: 141611-10-1
Cat. No.: B569237
. J

Executive Summary: The "Potency" Paradox

In the context of signal transduction research, the "potency" of D-myo-Inositol 1,4,5-
trisphosphate (IP3) is frequently misunderstood. Researchers often observe varying EC50
values when switching between potassium, sodium, or ammonium salts.

The Bottom Line: The intrinsic affinity of the IP3 anion for the IP3 Receptor (IP3R) remains
constant regardless of the counter-ion. However, the Apparent Potency (activity per unit weight)
varies significantly due to stoichiometry, hydration shells, and stability profiles.

This guide analyzes the physicochemical differences between the commercially available salts
(K

, Na
, NH
, TEA

) and provides a standardized protocol to normalize their activity in calcium release assays.

The Contenders: Comparative Analysis of IP3 Salts

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b569237?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

The choice of salt dictates solubility, stability, and—crucially—the molecular weight used for

molar calculations.

ble 1: Physicochemical Profile of |
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for Bioassays

alternative
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The Stoichiometry Trap (Why "Potency" Shifts)

If you treat 1 mg of K-salt and 1 mg of Na-salt as "1 mg of IP3," you introduce a massive error.

o K-Salt (MW ~649): 1 mg

1.54

moles of active IP3.

e Na-Salt (MW ~486): 1 mg

2.05
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moles of active IP3.

Result: The Sodium salt appears 33% more potent by weight simply because the counter-ions
are lighter. You must calculate concentration based on the specific MW on the vial label,
including hydration water.

Mechanistic Visualization

To understand where these salts act, we must visualize the signal transduction pathway. The
salt dissociates immediately upon solvation; only the IP3 anion binds the receptor on the ER.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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